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Compound of Interest

Compound Name: 3-Fluoroaniline

Cat. No.: B1664137 Get Quote

Essential Safety and Handling Guide for 3-
Fluoroaniline
This guide provides critical safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and professionals in drug development, who work with 3-
Fluoroaniline. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Chemical Identifier and Properties

Property Value

Chemical Name 3-Fluoroaniline

CAS Number 372-19-0

Molecular Formula C6H6FN

Molecular Weight 111.12 g/mol

Appearance Colorless to yellow to green clear liquid[1]

Boiling Point 186 °C at 756 mmHg (lit.)[2][3]

Density 1.156 g/mL at 25 °C (lit.)[2][3]

Flash Point 77 °C (170.6 °F) - closed cup[3][4]
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Hazard Identification and Classification

3-Fluoroaniline is classified as a hazardous substance. The following table summarizes its

GHS classification.[5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[5]

Skin Irritation 2
H315: Causes skin irritation[2]

[5]

Serious Eye Damage 1
H318: Causes serious eye

damage[2][5]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[2][5]

Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Fluoroaniline to minimize exposure risk.
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Protection Type Specification

Eye/Face

Tightly fitting safety goggles or a face shield

(minimum 8-inch) conforming to EN 166 (EU) or

NIOSH (US) standards.[2][5]

Skin

Chemical-resistant gloves (inspect before use

and use proper removal technique), a complete

chemical-protective suit, and appropriate

footwear.[4][5]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded, or if irritation is

experienced. A full-face respirator may be

necessary in some situations.[2][4]

Operational Plan: Safe Handling Protocol
This section outlines the step-by-step procedure for the safe handling of 3-Fluoroaniline in a

laboratory setting.

Pre-Operational Checks
Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.[4]

PPE Inspection: Inspect all required PPE for integrity. Ensure gloves are free of pinholes or

tears.

Spill Kit: Have a spill kit rated for aromatic amines readily available.

Step-by-Step Handling Procedure
Personal Protection: Don all required PPE before entering the designated handling area.
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Chemical Transfer: Dispense 3-Fluoroaniline carefully, avoiding splashing and the

generation of aerosols. Use non-sparking tools.[2]

Container Management: Keep the container tightly closed when not in use.[2][5]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the work area.[2] Avoid

breathing vapors or mist.[5]

Post-Handling: After handling, wash hands and forearms thoroughly.

Post-Handling and Cleanup
Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with 3-Fluoroaniline.

PPE Removal: Remove PPE in a manner that avoids cross-contamination. Dispose of

single-use items as hazardous waste.

Storage: Store 3-Fluoroaniline in a cool, dry, and well-ventilated area, away from

incompatible materials such as acids, strong oxidizing agents, and sources of ignition.[4][5]

The container must be kept tightly closed.[2][5]

Disposal Plan
The disposal of 3-Fluoroaniline and associated contaminated materials must be handled with

care to prevent environmental contamination.

Unused Product: Unused 3-Fluoroaniline should be offered to a licensed professional waste

disposal service.[5]

Contaminated Materials: All materials contaminated with 3-Fluoroaniline, including empty

containers, disposable PPE, and spill cleanup materials, should be placed in a suitable,

labeled, and closed container for disposal.[2]

Disposal Method: The preferred method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[5] Do not allow the chemical to enter drains.[2]
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Emergency Procedures
First Aid Measures

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[4][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Contain the spill using an inert absorbent material (e.g., sand, silica gel).[4]

Collect: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.

Visual Workflow Diagrams
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Safe Handling Workflow for 3-Fluoroaniline
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Caption: A flowchart illustrating the safe handling workflow for 3-Fluoroaniline.
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Emergency Response for 3-Fluoroaniline Exposure

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Move to Fresh Air Remove Clothing & Wash Rinse with Water Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A diagram outlining the emergency response plan for exposure to 3-Fluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-
Fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664137#personal-protective-equipment-for-
handling-3-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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